Cas no 1567910-39-7 ((1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol
• CAS No: 1567910-39-7
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5704228
• PubChem ID: 83001107
• Update Time: 2025-10-11

(1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1567910-39-7
• EN300-1147161
• AKOS021321059
• (1S)-2-amino-1-(3,5-difluorophenyl)ethan-1-ol
• Benzenemethanol, α-(aminomethyl)-3,5-difluoro-, (αS)-
• (S)-2-amino-1-(3,5-difluorophenyl)ethan-1-ol
• (1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9F2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： FTNICMLRARLMGA-MRVPVSSYSA-N
• SMILES： FC1C=C(C=C(C=1)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 281.2±35.0 °C(Predicted)
• pka: 11.43±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol (CAS No. 1567910-39-7)

(1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol is a chiral amino alcohol derivative with significant applications in pharmaceutical research and organic synthesis. This compound, identified by its CAS number 1567910-39-7, has garnered attention due to its unique structural features, including a 3,5-difluorophenyl group and a stereogenic center at the 1-position. Its molecular formula, C₈H₉F₂NO, highlights its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

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In summary, (1S)-2-Amino-1-(3,5-difluorophenyl)ethan-1-ol exemplifies the intersection of structural ingenuity and therapeutic potential. Its CAS number 1567910-39-7 serves as a gateway to a wealth of research on fluorinated bioactive compounds, making it a staple in both academic and industrial settings. As the field evolves, this molecule will likely remain pivotal in addressing challenges like drug resistance and targeted delivery—topics dominating scientific discourse today.